Cas no 1423032-21-6 (6-methylimidazo[1,2-a]pyridine-3-carbonitrile)

6-Methylimidazo[1,2-a]pyridine-3-carbonitrile is a heterocyclic organic compound featuring a fused imidazo[1,2-a]pyridine core with a methyl substituent at the 6-position and a cyano group at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its electron-rich aromatic system and functional group reactivity enable efficient derivatization, making it valuable for drug discovery and material science. The compound exhibits favorable stability and solubility properties, facilitating its use in cross-coupling reactions and other transformations. Its well-defined synthetic pathways ensure consistent purity and scalability for industrial applications.
6-methylimidazo[1,2-a]pyridine-3-carbonitrile structure
1423032-21-6 structure
Product Name:6-methylimidazo[1,2-a]pyridine-3-carbonitrile
CAS No:1423032-21-6
MF:C9H7N3
MW:157.171981096268
MDL:MFCD22421899
CID:4598395
PubChem ID:71695362
Update Time:2025-05-23

6-methylimidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-imidazo[1,2-a]pyridine-3-carbonitrile
    • Imidazo[1,2-a]pyridine-3-carbonitrile, 6-methyl-
    • 6-methylimidazo[1,2-a]pyridine-3-carbonitrile
    • MDL: MFCD22421899
    • Inchi: 1S/C9H7N3/c1-7-2-3-9-11-5-8(4-10)12(9)6-7/h2-3,5-6H,1H3
    • InChI Key: AQTVMUSIWJOFNA-UHFFFAOYSA-N
    • SMILES: C12=NC=C(C#N)N1C=C(C)C=C2

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Additional information on 6-methylimidazo[1,2-a]pyridine-3-carbonitrile

6-Methylimidazo[1,2-a]Pyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1423032-21-6, known as 6-methylimidazo[1,2-a]pyridine-3-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their unique structural properties and potential applications in drug discovery and materials science. The imidazo[1,2-a]pyridine core of this molecule is a heterocyclic structure that combines the characteristics of both imidazole and pyridine rings, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of 6-methylimidazo[1,2-a]pyridine-3-carbonitrile in the development of novel therapeutic agents. Its structure allows for the incorporation of functional groups that can enhance bioavailability, selectivity, and efficacy in biological systems. For instance, researchers have explored the potential of this compound as a modulator of kinase activity, which is crucial in the treatment of cancer and inflammatory diseases.

The synthesis of 6-methylimidazo[1,2-a]pyridine-3-carbonitrile involves a multi-step process that typically begins with the preparation of imidazo[1,2-a]pyridine precursors. The introduction of the methyl group at position 6 and the cyano group at position 3 requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, making it more efficient and scalable for industrial applications.

One of the most promising aspects of 6-methylimidazo[1,2-a]pyridine-3-carbonitrile is its ability to act as a building block for more complex molecules. By modifying the substituents on the imidazo[1,2-a]pyridine ring, chemists can create compounds with diverse functionalities. For example, substituting the methyl group with other alkyl chains or aromatic moieties can significantly alter the physicochemical properties of the molecule, opening up new avenues for drug design.

In terms of pharmacological applications, 6-methylimidazo[1,2-a]pyridine-3-carbonitrile has shown potential as an antitumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models without causing significant toxicity to healthy cells. These findings suggest that this compound could serve as a lead molecule for developing next-generation anticancer therapies.

Beyond its role in drug discovery, 6-methylimidazo[1,2-a]pyridine-3-carbonitrile has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to efficiently transport charge carriers could enhance device performance.

The development of 6-methylimidazo[1,2-a]pyridine-3-carbonitrile has been driven by advancements in computational chemistry and high-throughput screening techniques. Computational models have enabled scientists to predict the molecule's behavior in various biological systems, while high-throughput screening has accelerated the identification of its therapeutic potential. These tools have significantly reduced the time and cost associated with drug discovery.

In conclusion, 6-methylimidazo[1,2-a]pyridine-3-carbonitrile (CAS No. 1423032-21-6) is a versatile compound with a wide range of applications in both medicine and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.

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